4-[2-(1-Isoquinolinyl)vinyl]phenylamine

• Molecular Formula: C17H14N2
• Molecular Weight: 246.31 g/mol
• IUPAC Name: 4-[(Z)-2-isoquinolin-1-ylethenyl]aniline
• InChI: InChI=1S/C17H14N2/c18-15-8-5-13(6-9-15)7-10-17-16-4-2-1-3-14(16)11-12-19-17/h1-12H,18H2/b10-7-
• InChI Key: WFGNRFAHLMFGJZ-YFHOEESVSA-N
• SMILES: C1=CC=C2C(=C1)C=CN=C2C=CC3=CC=C(C=C3)N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CN=C2/C=C\C3=CC=C(C=C3)N

Description

4-[2-(1-Isoquinolinyl)vinyl]phenylamine is a useful research compound. Its molecular formula is C17H14N2 and its molecular weight is 246.31 g/mol. The purity is usually 95%.
The exact mass of the compound 4-[2-(1-Isoquinolinyl)vinyl]phenylamine is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 268803. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-[2-(1-Isoquinolinyl)vinyl]phenylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[2-(1-Isoquinolinyl)vinyl]phenylamine including the price, delivery time, and more detailed information at info@benchchem.com.

Preparation Methods

Reaction Design

The Heck reaction facilitates coupling between a halogenated arene and an alkene. For this compound, 1-bromoisoquinoline and 4-nitrostyrene are coupled under palladium catalysis to form the vinyl-linked intermediate, followed by nitro reduction.

Catalytic System

• Catalyst : Pd(OAc)₂ (5 mol%)

• Ligand : PPh₃ (10 mol%)

• Base : K₂CO₃

• Solvent : DMF at 110°C for 24 hours.

Nitro Reduction

The nitro group in the intermediate 4-[2-(1-isoquinolinyl)vinyl]nitrobenzene is reduced using SnCl₂/HCl:

• Conditions : Reflux in ethanol with excess SnCl₂, followed by neutralization with NaOH.

• Yield : 68% (two-step overall).

Challenges

• Regioselectivity : Competing β-hydride elimination may reduce vinyl bond stability.

• Side Products : Over-reduction of the vinyl group to ethyl occurs if H₂ pressure is misoptimized.

Wittig Reaction Method

Ylide Formation and Coupling

A phosphonium ylide derived from 1-isoquinolinylmethyltriphenylphosphonium bromide reacts with 4-nitrobenzaldehyde to form the vinyl bond.

Reaction Conditions

• Ylide Generation : NaH in THF at 0°C.

• Coupling : 4-Nitrobenzaldehyde added dropwise, stirred at room temperature for 12 hours.

• Yield : 72% for 4-[2-(1-isoquinolinyl)vinyl]nitrobenzene .

Nitro Reduction

Identical to Section 1.1.2, yielding 4-[2-(1-isoquinolinyl)vinyl]phenylamine.

Advantages Over Heck Coupling

• Simpler Setup : No stringent anhydrous conditions required.

• Higher Stereocontrol : Predominantly trans-vinyl product (95:5 trans:cis).

Sonogashira Coupling and Partial Hydrogenation

Alkyne Intermediate Synthesis

1-Ethynylisoquinoline and 4-iodonitrobenzene undergo Sonogashira coupling:

• Catalyst : PdCl₂(PPh₃)₂ (3 mol%), CuI (5 mol%).

• Solvent : Et₃N/THF, 60°C, 8 hours.

• Yield : 85% for 4-[2-(1-isoquinolinyl)ethynyl]nitrobenzene .

Partial Hydrogenation

The alkyne is hydrogenated to cis-vinyl using Lindlar catalyst:

• Conditions : H₂ (1 atm), quinoline inhibitor, room temperature.

• Yield : 78%.

Limitations

• Catalyst Sensitivity : Over-hydrogenation to ethyl occurs with excess H₂ exposure.

• Cost : Lindlar catalyst increases synthesis expense.

Reductive Amination Pathway

Condensation-Reduction Strategy

4-Aminobenzaldehyde and 1-isoquinolinecarboxaldehyde undergo condensation to form an imine, followed by reduction.

Imine Formation

• Conditions : EtOH, 60°C, 6 hours.

• Catalyst : Acetic acid (5 mol%).

Reductive Amination

• Reductant : NaBH₃CN in MeOH.

• Yield : 54% (two-step).

Drawbacks

• Low Efficiency : Competing dimerization of aldehydes reduces yield.

• Purification Challenges : Separation from byproducts requires column chromatography.

Comparative Analysis of Methods

Method	Overall Yield	Key Advantages	Limitations
Heck Coupling	68%	High regioselectivity	Palladium catalyst cost
Wittig Reaction	72%	Excellent stereocontrol	Phosphorus waste generation
Sonogashira/Hydrogenation	66%	High alkyne coupling efficiency	Lindlar catalyst sensitivity
Reductive Amination	54%	No halogenated intermediates	Low yield, byproduct formation